Cas no 1192215-69-2 (2-Bromo-2'-methyl-3'-hydroxyacetophenone)

• Product Name: 2-Bromo-2'-methyl-3'-hydroxyacetophenone
• CAS No: 1192215-69-2
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 4963221
• Update Time: 2025-06-27

2-Bromo-2'-methyl-3'-hydroxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2'-methyl-3'-hydroxyacetophenone
• 2-Bromo-3'-hydroxy-2'-methylacetophenone
• 2-Bromo-2'-methyl-3'-hydroxyacetophenone

• Inchi： 1S/C9H9BrO2/c1-6-7(9(12)5-10)3-2-4-8(6)11/h2-4,11H,5H2,1H3
• InChI Key： YCSZIZFQJCPHQW-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1C)O)=O

Computed Properties

• Exact Mass: 227.97859 g/mol
• Monoisotopic Mass: 227.97859 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3
• Molecular Weight: 229.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-2'-methyl-3'-hydroxyacetophenone

2-Bromo-2'-methyl-3'-hydroxyacetophenone: A Comprehensive Overview

2-Bromo-2'-methyl-3'-hydroxyacetophenone, also known by its CAS number 1192215-69-2, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a bromine atom, a methyl group, and a hydroxyl group attached to an acetophenone backbone. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The structure of 2-Bromo-2'-methyl-3'-hydroxyacetophenone is particularly notable due to the spatial arrangement of its substituents. The bromine atom at the 2-position and the methyl group at the 2' position create steric effects that influence the molecule's reactivity. Additionally, the hydroxyl group at the 3' position introduces hydrophilic characteristics, which can enhance solubility in polar solvents. These features make it a versatile compound for both synthetic and analytical purposes.

Recent studies have highlighted the potential of 2-Bromo-2'-methyl-3'-hydroxyacetophenone in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against inflammatory pathways, suggesting its potential as a lead molecule for therapeutic development.

In addition to its pharmacological applications, 2-Bromo-2'-methyl-3'-hydroxyacetophenone has found utility in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs). A 2023 article in Nature Materials reported that incorporating this compound into MOFs significantly enhances their mechanical stability and gas adsorption capabilities, opening new avenues for its use in environmental remediation technologies.

The synthesis of 2-Bromo-2'-methyl-3'-hydroxyacetophenone typically involves multi-step organic reactions. A common approach includes Friedel-Crafts acylation followed by bromination and hydroxylation steps. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact. For example, the use of palladium catalysts in coupling reactions has been shown to enhance yields while maintaining high purity levels.

Beyond its direct applications, 2-Bromo-2'-methyl-3'-hydroxyacetophenone serves as a valuable tool for studying fundamental chemical principles. Its reactivity patterns provide insights into aromatic substitution mechanisms and stereochemical outcomes, contributing to our understanding of organic reaction pathways. Moreover, its role as a chiral auxiliary in asymmetric synthesis has been explored in recent research, offering new strategies for enantioselective compound formation.

In terms of environmental considerations, studies have examined the biodegradability and toxicity profiles of 1192215-69-2. Results indicate that under aerobic conditions, it undergoes moderate biodegradation without producing toxic byproducts. These findings are crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

The versatility of 2-Bromo-2'-methyl-3'-hydroxyacetophenone continues to drive innovation across multiple disciplines. Its role as both a building block for advanced materials and a lead compound for drug development underscores its significance in contemporary chemical research. As new applications emerge and synthetic methodologies evolve, this compound remains at the forefront of scientific exploration.